(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)hydrazine hydrochloride

• IUPAC Name: (2,2-difluoro-1,3-benzodioxol-4-yl)hydrazine;hydrochloride
• InChI: InChI=1S/C7H6F2N2O2.ClH/c8-7(9)12-5-3-1-2-4(11-10)6(5)13-7;/h1-3,11H,10H2;1H
• InChI Key: RJAFWHSXRUFFLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)OC(O2)(F)F)NN.Cl
• Molecular Formula: C7H7ClF2N2O2
• Molecular Weight: 224.59 g/mol
• CAS No.: 1955548-94-3

Description

“(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)hydrazine hydrochloride” is a chemical compound with the molecular formula C7H6F2N2O2. It is related to “(S)-2-(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)pyrrolidine hydrochloride”, which has a molecular weight of 263.67.

Molecular Structure Analysis

“(2,2-Difluorobenzo[d][1,3]dioxol-4-yl)hydrazine” contains a total of 20 bonds, including 14 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 1 five-membered ring, 1 six-membered ring, 1 nine-membered ring, and 1 N hydrazine.

Scientific Research Applications

Chemoselective Synthesis

A method for the synthesis of α-(3(5)-trifluoromethylpyrazol-5(3)-yl)-2-hydroxydeoxybenzoins via a chemoselective reaction of chromones with hydrazine dihydrochloride has been developed. This process involves the initial attack of hydrazine at a carbonyl atom, followed by ring opening and subsequent cyclization to pyrazoles, indicating the utility of hydrazine derivatives in synthesizing pharmaceutically relevant compounds (Biletska et al., 2021).

New Practical Synthesis of Indazoles

The reaction of specific aldehydes with hydrazine has been employed as a novel synthesis approach for indazoles, showcasing the versatility of hydrazine derivatives in creating valuable heterocyclic compounds (Lukin et al., 2006).

Antimicrobial Activity Study

Hydrazine derivatives have been used in the preparation of new substituted benzoxazole derivatives with potential antimicrobial properties, demonstrating the role of hydrazine derivatives in developing antibacterial drugs (Alheety, 2019).

Anti-inflammatory, Analgesic, and Anticonvulsant Activities

Derivatives obtained from reactions involving hydrazine have been evaluated for their anti-inflammatory, analgesic, and anticonvulsant activities, further highlighting the pharmaceutical applications of hydrazine derivatives (El-Sawy et al., 2014).

Synthesis of Fluorinated Heterocycles

Hydrazine derivatives have been utilized in the synthesis of fluorinated heterocycles, a class of compounds with significant potential in medicinal chemistry and material science (Sloop et al., 2002).

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through hydrogen bonding, hydrophobic interactions, or ionic interactions .

Pharmacokinetics

Therefore, its bioavailability and pharmacokinetic profile remain unknown .

Action Environment

Factors such as pH, temperature, and the presence of other molecules could potentially affect the compound’s activity .